Cas no 1257431-67-6 (N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 1257431-67-6
• MF: C₁₃H₁₈BF₃N₂O₂
• MW: 302.100433826447
• CID: 2188335
• PubChem ID: 59612920
• Update Time: 2025-04-21

N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridin-2-amine
• SCHEMBL2066816
• MB21516
• N-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3-(trifluoromethyl)pyridin-2-amine
• N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-2-pyridinamine
• 1257431-67-6
• MRIOLSQISBFDAP-UHFFFAOYSA-N
• DB-327079
• DTXSID201121502

• Inchi： 1S/C13H18BF3N2O2/c1-11(2)12(3,4)21-14(20-11)8-6-9(13(15,16)17)10(18-5)19-7-8/h6-7H,1-5H3,(H,18,19)
• InChI Key： MRIOLSQISBFDAP-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC)N=CC(B2OC(C)(C)C(C)(C)O2)=C1)(F)F

Computed Properties

• Exact Mass: 302.1413425Da
• Monoisotopic Mass: 302.1413425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų